Cas no 918831-19-3 (2-Propenal, 3-(4-propoxyphenyl)-, (2E)-)

• Product Name: 2-Propenal, 3-(4-propoxyphenyl)-, (2E)-
• CAS No: 918831-19-3
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 769930
• PubChem ID: 54498110
• Update Time: 2025-04-19

2-Propenal, 3-(4-propoxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(4-propoxyphenyl)-, (2E)-
• 3-(4-propoxyphenyl)prop-2-enal
• 918831-19-3
• AKOS017883710
• SCHEMBL9997584
• DTXSID90711774

• Inchi： 1S/C12H14O2/c1-2-10-14-12-7-5-11(6-8-12)4-3-9-13/h3-9H,2,10H2,1H3
• InChI Key： NNLBGDDJGRNRDZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=CC=O)=CC=1)CCC

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes